Cas no 1261472-55-2 (Hydroxy-(2,2',4',5'-tetrachlorobiphenyl-4-yl)-acetic acid)

• Product Name: Hydroxy-(2,2',4',5'-tetrachlorobiphenyl-4-yl)-acetic acid
• CAS No: 1261472-55-2
• MF: C₁₄H₈Cl₄O₃
• MW: 366.023520469666
• CID: 4997256
• Update Time: 2025-06-14

Hydroxy-(2,2',4',5'-tetrachlorobiphenyl-4-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• Hydroxy-(2,2',4',5'-tetrachlorobiphenyl-4-yl)-acetic acid

• Inchi： 1S/C14H8Cl4O3/c15-9-3-6(13(19)14(20)21)1-2-7(9)8-4-11(17)12(18)5-10(8)16/h1-5,13,19H,(H,20,21)
• InChI Key： VVBRJGAFTXIXRS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(C(=CC=1Cl)Cl)Cl)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 381
• XLogP3: 5.5
• Topological Polar Surface Area: 57.5

Additional information on Hydroxy-(2,2',4',5'-tetrachlorobiphenyl-4-yl)-acetic acid

Recent Advances in the Study of Hydroxy-(2,2',4',5'-tetrachlorobiphenyl-4-yl)-acetic acid (CAS: 1261472-55-2)

Hydroxy-(2,2',4',5'-tetrachlorobiphenyl-4-yl)-acetic acid (CAS: 1261472-55-2) is a chlorinated biphenyl derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its hydroxyl and acetic acid functional groups, serves as a critical intermediate in the synthesis of more complex molecules and has been studied for its biological activity and environmental impact. Recent studies have focused on its metabolic pathways, toxicity profiles, and potential therapeutic uses, making it a compound of interest for researchers in multiple disciplines.

One of the key areas of research involving Hydroxy-(2,2',4',5'-tetrachlorobiphenyl-4-yl)-acetic acid is its role as a metabolite of polychlorinated biphenyls (PCBs). PCBs are persistent organic pollutants that have been widely studied for their environmental and health effects. The hydroxylated metabolites of PCBs, such as this compound, are often more reactive and biologically active than their parent compounds. Recent studies have elucidated the enzymatic pathways involved in the formation of this metabolite, particularly the role of cytochrome P450 enzymes in its biotransformation. Understanding these pathways is crucial for assessing the compound's environmental persistence and potential health risks.

In addition to its environmental significance, Hydroxy-(2,2',4',5'-tetrachlorobiphenyl-4-yl)-acetic acid has been investigated for its potential pharmacological applications. Preliminary studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties, although the mechanisms underlying these effects remain under investigation. Researchers have employed advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to characterize the compound's stability and reactivity under various physiological conditions. These studies are essential for evaluating its suitability as a drug candidate or a biochemical tool.

Another notable aspect of recent research is the development of synthetic methodologies for Hydroxy-(2,2',4',5'-tetrachlorobiphenyl-4-yl)-acetic acid. Efficient and scalable synthesis routes are critical for producing the compound in sufficient quantities for further study. Recent advancements in green chemistry have led to the exploration of catalytic methods that minimize the use of hazardous reagents and reduce waste generation. These synthetic approaches not only enhance the compound's accessibility but also align with the broader goals of sustainable chemistry.

Despite the progress made in understanding Hydroxy-(2,2',4',5'-tetrachlorobiphenyl-4-yl)-acetic acid, several challenges remain. For instance, the compound's potential toxicity and long-term effects on human health and the environment require further investigation. Additionally, the development of robust analytical methods for detecting and quantifying the compound in complex matrices, such as biological fluids and environmental samples, is an ongoing area of research. Addressing these challenges will be pivotal for advancing the compound's applications in both scientific and industrial contexts.

In conclusion, Hydroxy-(2,2',4',5'-tetrachlorobiphenyl-4-yl)-acetic acid (CAS: 1261472-55-2) represents a multifaceted compound with significant implications for chemical biology, environmental science, and pharmaceutical research. Recent studies have shed light on its metabolic pathways, biological activities, and synthetic routes, paving the way for future investigations. As research continues to unfold, this compound is likely to play an increasingly important role in addressing pressing scientific and environmental challenges.